Cas no 2227863-00-3 (methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2227863-00-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6164589
• PubChem ID: 165674764
• Update Time: 2025-10-31

methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2227863-00-3
• methyl 4-[(2S)-2-hydroxypropyl]-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1740527

• Inchi： 1S/C12H19NO3/c1-7(14)6-10-8(2)13(4)9(3)11(10)12(15)16-5/h7,14H,6H2,1-5H3/t7-/m0/s1
• InChI Key： PRCCEPXARYGFJZ-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CC1C(C(=O)OC)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Research Briefing on Methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 2227863-00-3)

Recent studies have highlighted the growing interest in methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS: 2227863-00-3), a novel pyrrole derivative with potential applications in medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of anti-inflammatory and anticancer research. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods and chiral resolution techniques to ensure the stereochemical integrity of the (2S)-2-hydroxypropyl moiety, which is critical for its biological activity. The compound's structural elucidation has been confirmed through NMR spectroscopy and X-ray crystallography, providing a solid foundation for further pharmacological investigations.

In vitro and in vivo studies have demonstrated that methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate exhibits significant anti-inflammatory effects by modulating key signaling pathways, such as NF-κB and MAPK. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents. Additionally, preliminary data indicate that this compound may possess anticancer properties, with selective cytotoxicity observed in certain cancer cell lines. Further mechanistic studies are underway to elucidate its precise molecular targets and optimize its therapeutic efficacy.

The pharmacokinetic profile of methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has also been investigated, revealing favorable absorption and distribution characteristics. However, challenges remain in improving its metabolic stability and bioavailability. Researchers are exploring prodrug strategies and formulation enhancements to address these limitations and facilitate its transition into preclinical development.

In conclusion, methyl 4-(2S)-2-hydroxypropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate represents a promising candidate for further drug development, with its unique chemical structure and multifaceted biological activities. Ongoing research aims to refine its synthesis, deepen the understanding of its mechanisms, and evaluate its therapeutic potential in disease models. This compound exemplifies the innovative approaches being pursued in the field of medicinal chemistry to address unmet medical needs.